
Hexahydro-4-methylphthalic anhydride
Overview
Description
Hexahydro-4-methylphthalic anhydride (HMPA, CAS 19438-60-9) is a cycloaliphatic anhydride with the molecular formula C₉H₁₂O₃ and a molecular weight of 168.19 g/mol. It is structurally characterized by a methyl-substituted cyclohexane ring fused to an anhydride group, existing as a mixture of cis and trans isomers . HMPA is widely employed as a crosslinking agent in epoxy thermosets, particularly in high-performance applications such as aerospace composites, due to its balanced reactivity, thermal stability, and compatibility with bio-based epoxy monomers . It is also used in polymer modifications, such as castor oil esterification, to enhance mechanical and hydrophobic properties .
Its acid value in modified castor oil adducts is 134 mg KOH/g, slightly higher than maleic anhydride (MA) and methyl nadic anhydride (MNA) derivatives, indicating distinct reactivity .
Preparation Methods
Flow Chemistry-Based Synthesis via Diels-Alder Reaction and Hydrogenation
The most well-documented preparation method for MHHPA involves a two-step process combining a Diels-Alder reaction followed by catalytic hydrogenation. This approach leverages continuous flow chemistry to enhance reaction efficiency and scalability .
Diels-Alder Cycloaddition
The synthesis begins with the reaction of 4-methyl-1,2,3,6-tetrahydrophthalic anhydride (3 mmol) and maleic anhydride (3.3 mmol) in ethyl acetate (AcOEt). Key parameters include:
Parameter | Value |
---|---|
Solvent Concentration | 2 M (tetrahydrophthalic anhydride), 2.2 M (maleic anhydride) |
Flow Rate | 0.25 mL/min per pump |
Reactor Temperature | 140°C |
Pressure | 10 bar |
Reaction Time | 40 minutes |
The reactants are injected simultaneously into separate streams of AcOEt, merged at a T-piece, and passed through a coil reactor. This setup ensures precise temperature control and minimizes side reactions .
Catalytic Hydrogenation
The cycloaddition product undergoes hydrogenation using a palladium-on-carbon (Pd-C) catalyst under high-pressure conditions:
Parameter | Value |
---|---|
Hydrogen Pressure | 15 bar |
Catalyst Loading | 750 mg (30% Pd-C) |
Reactor Configuration | Tube-in-tube system |
Reaction Time | 80–510 minutes |
The hydrogenation occurs in a recycled flow system, with progress monitored via gas chromatography-mass spectrometry (GC-MS). Complete conversion is achieved when the starting material is fully consumed .
Characterization and Validation of Synthesis
The final product is rigorously characterized to confirm its structure and purity.
Spectroscopic Analysis
-
¹H NMR (250 MHz, CDCl₃): δ 3.25–2.96 (m, 2H), 2.38–2.08 (m, 2H), 1.76–1.58 (m, 2H), 1.51–1.21 (m, 2H), 0.99–0.87 (m, 4H) .
-
¹³C NMR (63 MHz, CDCl₃): δ 172.88, 172.61, 40.86, 40.32, 34.45, 30.34, 29.22, 21.96, 21.29 .
-
IR (ATR): Peaks at 1694 cm⁻¹ (anhydride C=O), 1452 cm⁻¹ (C-H bending), and 1251 cm⁻¹ (C-O-C stretching) .
-
HRMS (ESI+): Observed m/z 169.0855 (calculated 169.0859 for C₉H₁₂O₃H⁺) .
Purity and Yield Considerations
The flow chemistry method achieves near-quantitative yields (>95%) due to minimized side reactions and efficient heat transfer. Residual solvents are removed under reduced pressure, yielding MHHPA as a colorless liquid with a density of 1.162 g/mL at 25°C .
Comparative Analysis of Synthetic Routes
While flow chemistry is the predominant method, alternative approaches have been explored:
Batch Reactor Hydrogenation
Batch methods using similar Pd-C catalysts require longer reaction times (24–48 hours) and higher catalyst loadings (5–10 wt%). These are less favorable due to scalability challenges and increased risk of over-hydrogenation .
Isomerization Considerations
MHHPA exists in multiple stereoisomeric forms depending on the hydrogenation conditions. The flow system’s precise control minimizes isomerization, whereas batch processes may produce mixtures requiring chromatographic separation.
Industrial-Scale Production Challenges
Catalyst Deactivation
Pd-C catalysts gradually lose activity due to sulfur impurities or coking. Regular catalyst regeneration or replacement is necessary for continuous production .
Emerging Innovations in Synthesis
Recent advances focus on latent thermal catalysts to streamline curing applications. For example, DBU-intercalated γ-titanium phosphate enables controlled polymerization of MHHPA with epoxides at elevated temperatures (100–120°C), though this pertains to downstream applications rather than synthesis itself .
Chemical Reactions Analysis
Types of Reactions: Hexahydro-4-methylphthalic anhydride undergoes various chemical reactions, including:
Oxidation: This reaction can lead to the formation of carboxylic acids.
Reduction: It can be reduced to form corresponding alcohols.
Substitution: The anhydride group can be substituted with nucleophiles to form esters or amides.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like amines or alcohols are employed under mild conditions.
Major Products: The major products formed from these reactions include carboxylic acids, alcohols, esters, and amides, depending on the specific reaction conditions and reagents used .
Scientific Research Applications
Polymer Chemistry
MHHPA as a Hardener in Epoxy Resins
MHHPA is primarily used as a hardener in epoxy resin formulations. It enhances the mechanical properties and thermal stability of the resulting polymers. The curing process involving MHHPA allows for the development of thermosetting plastics that exhibit excellent adhesion and chemical resistance.
- Case Study: Limonene-Based Epoxy
A study investigated the thermosetting reactions of limonene-based epoxy using MHHPA, demonstrating its potential in creating environmentally friendly polymers. The results indicated improved mechanical properties and thermal stability compared to conventional epoxy systems (Couture et al., 2018) .
Biodegradable Plastics
Modification of Polylactic Acid (PLA)
Recent research has focused on incorporating MHHPA into polylactic acid (PLA) to enhance its properties. The modification with natural oils and MHHPA improves the melt processing and physical-chemical characteristics of PLA, making it more suitable for various applications in biodegradable plastics.
- Case Study: Castor Oil Incorporation
A study evaluated the incorporation of natural oils modified with MHHPA into PLA, leading to enhanced thermal stability and mechanical performance, which is critical for sustainable packaging solutions (Darie-Niță et al., 2022) .
Adhesives and Coatings
UV-Curable Adhesives
MHHPA has been employed in the formulation of UV-curable adhesives, which are essential for applications requiring quick curing times and strong bonding capabilities. These adhesives are particularly advantageous in the automotive and electronics industries.
- Case Study: Hybrid Epoxy Adhesive Development
Research developed a new type of one-component UV and thermal curable hybrid epoxy adhesive using MHHPA as a hardener. The study highlighted the adhesive's excellent performance under UV light, confirming its suitability for various industrial applications (Science.gov, 2018) .
Composite Materials
Bio-Derivable Polyester Networks
MHHPA is also utilized in creating bio-derivable polyester networks, which are adaptable for industrial composite applications. This application emphasizes sustainability while maintaining high performance.
- Case Study: Adaptable Networks
A recent investigation into bio-derived polyester networks revealed that incorporating MHHPA significantly enhances their adaptability and sustainability, making them suitable for diverse industrial uses (Wang et al., 2024) .
Thermal Stability Studies
Thermal Degradation Analysis
Understanding the thermal degradation of materials containing MHHPA is crucial for predicting their lifespan and stability under operational conditions.
- Case Study: Linseed Oil Networks
Research on networks made from epoxidized linseed oils cross-linked with MHHPA provided insights into their thermal degradation behavior, which is vital for developing durable bio-based polymers (Richaud et al., 2019) .
Data Table: Summary of Applications
Application Area | Description | Key Findings |
---|---|---|
Polymer Chemistry | Hardener in epoxy resins | Improved mechanical properties |
Biodegradable Plastics | Modification of PLA with natural oils | Enhanced thermal stability |
Adhesives and Coatings | UV-curable adhesives using MHHPA | Quick curing times; strong bonding |
Composite Materials | Bio-derivable polyester networks | Increased adaptability and sustainability |
Thermal Stability Studies | Analysis of thermal degradation in cross-linked networks | Insights into durability |
Mechanism of Action
The mechanism of action of hexahydro-4-methylphthalic anhydride primarily involves its reactivity as an anhydride. It reacts with hydroxyl and amine groups to form esters and amides, respectively. This reactivity is harnessed in the curing process of epoxy resins, where the anhydride group reacts with the epoxy group to form a cross-linked network, enhancing the mechanical and thermal properties of the material .
Comparison with Similar Compounds
HMPA is compared to structurally analogous anhydrides, including hexahydrophthalic anhydride (HHPA) , methyl nadic anhydride (MNA) , tetrahydrophthalic anhydride (THPA) , and maleic anhydride (MA) . Key differences lie in their chemical structures, reactivity, thermal properties, and applications.
Chemical Structure and Reactivity
Reactivity Insights :
- HMPA’s methyl group introduces steric effects, slowing reactions with internal epoxy rings compared to terminal ones .
- MNA’s norbornene structure accelerates crosslinking in high-temperature applications, whereas HMPA offers better compatibility with bio-based epoxies like limonene oxide .
Thermal and Mechanical Properties
Glass Transition Temperature (Tg)
Thermal Stability
Biological Activity
Hexahydro-4-methylphthalic anhydride (MHHPA) is a chemical compound widely used as a hardener in epoxy resins and other polymer systems. Its biological activity has been the subject of various studies due to its potential health effects, particularly in occupational settings. This article provides a detailed overview of the biological activity of MHHPA, including its toxicity, sensitization potential, and case studies highlighting its effects on human health.
MHHPA is an oily liquid at room temperature with a melting point of approximately -30°C. It is classified under the category of phthalic anhydrides, which are known for their reactivity and ability to form cross-linked structures in polymers. The chemical structure of MHHPA contributes to its biological activity, particularly in terms of sensitization and toxicity.
Acute Toxicity
MHHPA exhibits low acute toxicity based on several studies. The oral median lethal dose (LD50) for MHHPA has been reported to be greater than 2000 mg/kg body weight in female Sprague Dawley rats, indicating low toxicity through this route . Similar findings were noted for dermal exposure, where MHHPA and its analogs demonstrated low acute dermal toxicity (LD50 values >2000 mg/kg bw) .
Sensitization Potential
MHHPA is recognized as a respiratory sensitizer. Studies have shown that exposure can lead to allergic reactions, including bronchial obstruction and respiratory distress. In guinea pigs exposed to MHHPA, effects consistent with respiratory allergy were observed, such as bronchial spasm and secretion . Furthermore, specific immunoglobulin G (IgG) responses were noted following intratracheal instillation of MHHPA, suggesting an immune response consistent with sensitization .
Occupational Exposure
A notable case study involved three workers exposed to MHHPA who reported various symptoms related to respiratory and skin irritation. One worker experienced nasal pain and rhinorrhea, while another reported severe rhinitis and cough that resolved post-exposure . A third worker tested positive for specific IgE antibodies against MHHPA, indicating sensitization despite negative results from patch tests . These cases highlight the potential for MHHPA to induce allergic reactions in occupational settings.
Inhalation Studies
Inhalation exposure studies have indicated that MHHPA can lead to significant respiratory effects. For instance, mice exposed to MHHPA exhibited a T cell response consistent with allergic reactions . Additionally, a study reported that recovery from respiratory effects could occur within 30 minutes after exposure cessation, indicating the acute nature of the sensitization response .
Long-term Effects
Long-term exposure to MHHPA has been associated with chronic respiratory issues. A retrospective analysis revealed that individuals with prolonged exposure developed symptoms such as chest tightness and shortness of breath . These findings underscore the importance of monitoring and controlling exposure levels in industrial environments.
Summary Table of Biological Activity
Parameter | Finding |
---|---|
Chemical Structure | Oily liquid; melting point -30°C |
Acute Oral Toxicity (LD50) | >2000 mg/kg body weight |
Acute Dermal Toxicity (LD50) | >2000 mg/kg body weight |
Respiratory Sensitization | Positive IgG responses; bronchial obstruction |
Case Study Symptoms | Nasal pain, rhinitis, cough |
Recovery Time | Respiratory effects resolve within 30 minutes |
Properties
IUPAC Name |
5-methyl-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h5-7H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKBMTBAXDISZGN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2C(C1)C(=O)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
||
Record name | HEXAHYDRO-4-METHYLPHTHALIC ANHYDRIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8044333 | |
Record name | Hexahydro-4-methylphthalic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8044333 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; Pellets or Large Crystals, COLOURLESS OILY LIQUID. | |
Record name | 1,3-Isobenzofurandione, hexahydro-5-methyl- | |
Source | EPA Chemicals under the TSCA | |
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Record name | HEXAHYDRO-4-METHYLPHTHALIC ANHYDRIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1376 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Flash Point |
350 °C | |
Record name | HEXAHYDRO-4-METHYLPHTHALIC ANHYDRIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1376 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Solubility |
Solubility in water: reaction | |
Record name | HEXAHYDRO-4-METHYLPHTHALIC ANHYDRIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1376 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Density |
Relative density (water = 1): 1.16 | |
Record name | HEXAHYDRO-4-METHYLPHTHALIC ANHYDRIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1376 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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CAS No. |
19438-60-9 | |
Record name | Rikacid MH | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=19438-60-9 | |
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Record name | 19438-60-9 | |
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Record name | 1,3-Isobenzofurandione, hexahydro-5-methyl- | |
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Record name | Hexahydro-4-methylphthalic anhydride | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexahydro-4-methylphthalic anhydride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.141 | |
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Record name | HEXAHYDRO-4-METHYLPHTHALIC ANHYDRIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1376 | |
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Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-29 °C | |
Record name | HEXAHYDRO-4-METHYLPHTHALIC ANHYDRIDE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1376 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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